11-Butyldocosane

• CAS No.: 13475-76-8
• Molecular Formula: C26H54
• Molecular Weight: 366.7 g/mol
• IUPAC Name: 11-butyldocosane
• InChI: InChI=1S/C26H54/c1-4-7-10-12-14-16-18-20-22-25-26(23-9-6-3)24-21-19-17-15-13-11-8-5-2/h26H,4-25H2,1-3H3
• InChI Key: HEUYLTACOIADBB-UHFFFAOYSA-N
• SMILES: CCCCCCCCCCCC(CCCC)CCCCCCCCCC

Description

11-Butyldocosane is a branched alkane with the molecular formula C₂₆H₅₄ and CAS number 13475-76-8 . It is characterized by a butyl group (-C₄H₉) attached to the 11th carbon of a docosane (C₂₂H₄₆) backbone. This structural feature distinguishes it from linear alkanes and influences its physical properties, such as density (0.804 g/cm³) and refractive index (1.450) . The compound has been identified in natural sources, including saffron (Crocus sativus), where it constitutes 4.20% of petal-derived volatile oils .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

n-Hexacosane (C₂₆H₅₄)

n-Hexacosane is a linear alkane with the same molecular formula as 11-butyldocosane but lacks branching. Key differences include:

• Physical Properties : While this compound has a density of 0.804 g/cm³ , linear alkanes like n-hexacosane typically exhibit higher densities due to tighter molecular packing.
• Natural Occurrence : In saffron, n-hexacosane is more abundant (11.60% in petals) compared to this compound (4.20% ) .
• Volatility : Branched alkanes like this compound generally have lower boiling points than their linear counterparts, though specific data for n-hexacosane is unavailable in the provided evidence.

Butyl Dodecanoate (C₁₆H₃₂O₂)

Butyl dodecanoate, an ester with the formula C₁₆H₃₂O₂ (CAS 106-18-3), differs significantly in functional groups and molecular weight (256.42 g/mol vs. 366.71 g/mol for this compound) .

• Reactivity: The ester group in butyl dodecanoate confers polarity, making it more reactive in hydrolysis and saponification reactions compared to nonpolar this compound.
• Applications: Esters like butyl dodecanoate are commonly used as surfactants or lubricants, whereas this compound’s role is primarily structural in natural waxes or oils .

Ethyl Butyl Ether (C₆H₁₄O)

Ethyl butyl ether (CAS 628-81-9), with a molecular weight of 102.17 g/mol, is significantly smaller than this compound. Its ether functional group enables solubility in polar solvents like ethanol, contrasting with this compound’s insolubility in water .

Comparative Data Table

Property	This compound	n-Hexacosane	Butyl Dodecanoate	Ethyl Butyl Ether
Molecular Formula	C₂₆H₅₄	C₂₆H₅₄	C₁₆H₃₂O₂	C₆H₁₄O
Molecular Weight	366.71 g/mol	366.71 g/mol	256.42 g/mol	102.17 g/mol
Density (g/cm³)	0.804	N/A	N/A	0.750
Refractive Index	1.450	N/A	N/A	1.382
Natural Abundance	4.20% (saffron petals)	11.60% (saffron petals)	Synthetic	Synthetic

Research Findings and Implications

• Structural Impact on Physical Properties : The branching in this compound reduces its density compared to hypothetical linear C₂₆H₅₄ isomers, aligning with trends observed in branched vs. linear alkanes .
• Biological Significance : The higher abundance of n-hexacosane in saffron suggests linear alkanes may play a more critical role in plant cuticle formation or defense mechanisms than branched variants .
• In contrast, compounds like butyl dodecanoate are synthesized via esterification, highlighting differences in production scalability .